Cas no 30082-73-6 (4H-1,2,4-Triazol-4-amine, N-[(4-nitrophenyl)methylene]-3,5-diphenyl-)
30082-73-6 structure
Product Name:4H-1,2,4-Triazol-4-amine, N-[(4-nitrophenyl)methylene]-3,5-diphenyl-
CAS No:30082-73-6
MF:C21H15N5O2
MW:369.376103639603
CID:1441063
Update Time:2024-08-15
4H-1,2,4-Triazol-4-amine, N-[(4-nitrophenyl)methylene]-3,5-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,2,4-Triazol-4-amine, N-[(4-nitrophenyl)methylene]-3,5-diphenyl-
- phenyl (3,5-diphenyl-4H-1,2,4-triazol-4-yl)carbamate
-
- Inchi: 1S/C21H15N5O2/c27-26(28)19-13-11-16(12-14-19)15-22-25-20(17-7-3-1-4-8-17)23-24-21(25)18-9-5-2-6-10-18/h1-15H
- InChI Key: PHWMCLKWELTZRJ-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=CC=C2)N(N=CC2=CC=C([N+]([O-])=O)C=C2)C(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 369.12275
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Melting Point: 234-235 °C(Solv: ethanol (64-17-5))
- Boiling Point: 608.9±57.0 °C(Predicted)
- PSA: 86.21
- pka: 2.06±0.10(Predicted)
4H-1,2,4-Triazol-4-amine, N-[(4-nitrophenyl)methylene]-3,5-diphenyl- Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
30082-73-6 (4H-1,2,4-Triazol-4-amine, N-[(4-nitrophenyl)methylene]-3,5-diphenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk